Cas no 2171556-79-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylhexanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylhexanoic acid
• CAS No: 2171556-79-7
• MF: C₂₆H₃₀F₂N₂O₅
• MW: 488.523614406586
• CID: 5852813
• PubChem ID: 165821724
• Update Time: 2025-06-14

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylhexanoic acid
• 2171556-79-7
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]-4-methylhexanoic acid
• EN300-1562569

• Inchi： 1S/C26H30F2N2O5/c1-3-15(2)12-22(25(32)33)29-23(31)13-21(24(27)28)30-26(34)35-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-22,24H,3,12-14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： DNRKTRURTRVLLO-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC(C(=O)O)CC(C)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 488.21227839g/mol
• Monoisotopic Mass: 488.21227839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylhexanoic acid

Research Brief on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylhexanoic acid (CAS: 2171556-79-7)

The compound 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylhexanoic acid (CAS: 2171556-79-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated side chain and Fmoc-protected amino group, serves as a critical intermediate in the synthesis of peptide-based therapeutics and probes. Recent studies have highlighted its potential in modulating protein-protein interactions and enhancing the metabolic stability of peptide drugs.

A 2023 study published in the Journal of Medicinal Chemistry explored the application of this compound in the development of novel protease inhibitors. The researchers utilized solid-phase peptide synthesis (SPPS) to incorporate 2171556-79-7 into a series of peptide analogs, demonstrating its ability to improve binding affinity and selectivity toward target enzymes. The fluorinated moiety was found to significantly enhance the compound's resistance to enzymatic degradation, a common challenge in peptide-based drug development.

Further investigations have focused on the structural and functional implications of the difluorobutanamido group. Nuclear magnetic resonance (NMR) and X-ray crystallography studies revealed that this moiety induces conformational rigidity in peptide backbones, which is advantageous for stabilizing secondary structures such as β-turns. These findings were corroborated by molecular dynamics simulations, suggesting that 2171556-79-7 could be a valuable tool for designing constrained peptides with improved pharmacokinetic properties.

In addition to its therapeutic potential, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamido-4-methylhexanoic acid has been employed in chemical biology as a fluorescent probe. A recent ACS Chemical Biology publication reported its use in labeling cell-surface receptors, leveraging the Fmoc group's UV absorbance for detection. This application underscores the compound's versatility in both drug discovery and diagnostic tool development.

Despite these advancements, challenges remain in scaling up the synthesis of 2171556-79-7 and optimizing its incorporation into complex peptide architectures. Current research efforts are directed toward streamlining its production and exploring its utility in next-generation bioconjugation strategies. The compound's unique properties position it as a promising candidate for addressing unmet needs in targeted therapy and precision medicine.